![molecular formula C14H19BO3 B6283746 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol CAS No. 2209098-36-0](/img/no-structure.png)
3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol
Overview
Description
3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol, also known as TMDTEP, is a boronic-acid-based compound that has been used in various scientific research applications. It has been studied extensively in the fields of organic chemistry, biochemistry and physiology, and has been found to have a number of interesting properties.
Scientific Research Applications
3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol has a number of applications in scientific research. It has been used as a reagent in organic synthesis to prepare a variety of compounds, including polymers and polymeric materials. It has also been used in the synthesis of various pharmaceuticals and agrochemicals. Additionally, it has been used as a ligand in coordination chemistry and as a catalyst in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol is not yet fully understood. However, it is believed that the compound acts as a boronic acid-based catalyst, with the boron atom acting as a Lewis acid to facilitate the formation of new bonds. This mechanism is believed to be responsible for the compound’s ability to catalyze the formation of a variety of compounds, including polymers and pharmaceuticals.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In laboratory studies, it has been found to act as an inhibitor of certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. It has also been found to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation. Additionally, it has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is its low cost and availability, as it can be easily synthesized from a variety of starting materials. Additionally, it is relatively stable and can be stored for long periods of time. However, it is not as effective as other boronic acid-based compounds, and it is also not very soluble in water, making it difficult to use in certain experiments.
Future Directions
Given the potential applications of 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol, there are a number of possible future directions for research. One possible direction is to further explore the enzyme-inhibiting properties of the compound, as this could lead to the development of new drugs for the treatment of neurological disorders. Additionally, further research could be done to explore the anti-inflammatory and antioxidant properties, as this could lead to the development of new treatments for a variety of diseases. Finally, further research could be done to explore the use of this compound as a catalyst in the synthesis of other compounds, as this could lead to the development of new materials with a variety of applications.
Synthesis Methods
3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol can be synthesized from a variety of starting materials. The most common method involves the reaction of an arylboronic acid with an alkyne in the presence of a palladium catalyst, followed by oxidation with an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. This method is often used to synthesize a variety of other boronic acid derivatives, including this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol involves the reaction of 3-bromoacetophenone with magnesium to form a Grignard reagent, which is then reacted with tetramethyl-1,3,2-dioxaborolane to form the boronate ester. The boronate ester is then reacted with acrolein to form the desired compound.", "Starting Materials": [ "3-bromoacetophenone", "magnesium", "tetramethyl-1,3,2-dioxaborolane", "acrolein" ], "Reaction": [ "Step 1: Formation of Grignard reagent by reacting 3-bromoacetophenone with magnesium in anhydrous ether", "Step 2: Reaction of Grignard reagent with tetramethyl-1,3,2-dioxaborolane to form the boronate ester", "Step 3: Reaction of boronate ester with acrolein in the presence of a palladium catalyst to form 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol" ] } | |
CAS RN |
2209098-36-0 |
Molecular Formula |
C14H19BO3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
